Cas no 1387868-13-4 (tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate)

• Product Name: tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate
• CAS No: 1387868-13-4
• MF: C₁₈H₂₇FN₂O₂
• MW: 322.417588472366
• CID: 4593094
• Update Time: 2025-07-28

tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate

• Inchi： 1S/C18H27FN2O2/c1-18(2,3)23-17(22)20-11-15-5-4-10-21(13-15)12-14-6-8-16(19)9-7-14/h6-9,15H,4-5,10-13H2,1-3H3,(H,20,22)
• InChI Key： HMZNFZNVNOGKPB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCN(CC2=CC=C(F)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate

Introduction to tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate (CAS No. 1387868-13-4)

tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate (CAS No. 1387868-13-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a 4-fluorobenzyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate is particularly noteworthy due to its combination of functional groups. The tert-butyl group provides steric hindrance and stability, while the piperidine ring offers flexibility and the ability to form hydrogen bonds. The 4-fluorobenzyl moiety introduces a fluorine atom, which can influence the compound's lipophilicity and metabolic stability. These properties make the compound an attractive candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate. Studies have shown that this compound exhibits promising activity in modulating specific biological pathways. For instance, it has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers explored the binding affinity of tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate to several GPCRs. The results indicated that the compound has high selectivity and affinity for certain receptor subtypes, suggesting its potential as a lead molecule for further drug development. Additionally, the compound's ability to cross the blood-brain barrier was evaluated, and it was found to have favorable pharmacokinetic properties, making it suitable for central nervous system (CNS) applications.

The synthesis of tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate involves several steps, including the formation of the piperidine ring and the introduction of the tert-butyl and 4-fluorobenzyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed coupling reactions to introduce the fluorinated benzyl group efficiently.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate has a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicity studies are essential before advancing to clinical trials. These studies typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate extend beyond GPCR modulation. Researchers have also explored its effects on other biological targets, such as ion channels and enzymes. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory activity against specific ion channels involved in pain signaling pathways. This finding suggests that it could be developed as an analgesic agent for treating chronic pain conditions.

In conclusion, tert-butyl ((1-(4-fluorobenzyl)piperidin-3-yl)methyl)carbamate (CAS No. 1387868-13-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Its ability to modulate GPCRs and other biological targets makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.